Cas no 1226455-85-1 (2-{[1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{[1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• CAS No: 1226455-85-1
• MF: C₂₁H₁₇ClN₄OS₂
• MW: 440.968880414963
• CID: 5445728
• PubChem ID: 49672437
• Update Time: 2025-06-14

2-{[1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024477986
• 1226455-85-1
• 2-{[1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• 2-[1-(4-chlorophenyl)-5-phenylimidazol-2-yl]sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• F2964-3198
• 2-((1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide
• 2-[[1-(4-Chlorophenyl)-5-phenyl-1H-imidazol-2-yl]thio]-N-(4-methyl-2-thiazolyl)acetamide

• Inchi： 1S/C21H17ClN4OS2/c1-14-12-28-20(24-14)25-19(27)13-29-21-23-11-18(15-5-3-2-4-6-15)26(21)17-9-7-16(22)8-10-17/h2-12H,13H2,1H3,(H,24,25,27)
• InChI Key： PYKLEESDQXNLQD-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=CS1)(=O)CSC1N(C2=CC=C(Cl)C=C2)C(C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 440.0532312g/mol
• Monoisotopic Mass: 440.0532312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.80±0.50(Predicted)

Additional information on 2-{[1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide

Research Briefing on 2-{[1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide (CAS: 1226455-85-1)

Recent studies on the compound 2-{[1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide (CAS: 1226455-85-1) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazole-thiazole hybrid structure, has demonstrated promising biological activities, particularly in the modulation of key signaling pathways involved in inflammation and cancer progression.

The synthesis and characterization of 1226455-85-1 have been extensively documented in recent literature. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the compound. Computational modeling studies have further elucidated its binding affinity towards specific molecular targets, such as protein kinases and cytokine receptors, which are critical in disease pathogenesis.

In vitro and in vivo studies have revealed that 2-{[1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide exhibits potent inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential application in autoimmune and inflammatory disorders. Additionally, its anti-proliferative activity against various cancer cell lines has been attributed to its ability to induce apoptosis and cell cycle arrest, making it a candidate for further investigation in oncology.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 1226455-85-1. Current research efforts are focused on structural modifications to enhance its bioavailability and reduce off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development.

In conclusion, 2-{[1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted mechanisms of action and therapeutic potential underscore the importance of continued research in this area. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.